2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H11Cl2FN2OS/c1-9-15(10-5-7-11(20)8-6-10)21-17(24-9)22-16(23)12-3-2-4-13(18)14(12)19/h2-8H,1H3,(H,21,22,23)
• InChI Key: CVYHCYYPTMMHGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=C(C(=CC=C2)Cl)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C17H11Cl2FN2OS
• Molecular Weight: 381.2 g/mol

Description

2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the development of B cells and their activation.

Mechanism of Action

2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide selectively binds to BTK, which is a key mediator of B-cell receptor (BCR) signaling. BCR signaling plays a crucial role in the development and activation of B cells, and aberrant BCR signaling is associated with the pathogenesis of B-cell malignancies. By inhibiting BTK, 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide blocks BCR signaling and prevents the activation and proliferation of B cells.
Biochemical and Physiological Effects:
2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has been shown to induce apoptosis (programmed cell death) in B-cell malignancies, leading to the suppression of tumor growth. Additionally, 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has been shown to inhibit the production of cytokines and chemokines, which are involved in the inflammatory response. 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has also been shown to modulate the immune response by affecting the function of regulatory T cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide is its high selectivity for BTK, which reduces the risk of off-target effects. 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has also been shown to have a favorable safety profile and is well-tolerated in animal models. However, one of the limitations of 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide is its limited solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the development of 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide. One potential application is the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus, which are characterized by aberrant B-cell activation. Additionally, 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide could be used in combination with other therapies, such as chemotherapy and immunotherapy, to enhance their efficacy. Further studies are needed to elucidate the full therapeutic potential of 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide and to optimize its pharmacokinetic and pharmacodynamic properties.
Conclusion:
In conclusion, 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide is a promising small molecule inhibitor that has shown potential for the treatment of B-cell malignancies. Its high selectivity for BTK and favorable safety profile make it an attractive candidate for further development. However, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide involves several steps, starting with the reaction of 2,3-dichlorobenzoyl chloride with 4-(4-fluorophenyl)-5-methyl-2-thiazolamine to obtain 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide. The process involves the use of various reagents and solvents, including triethylamine, dichloromethane, and acetonitrile. The purity of the final product is achieved through recrystallization.

Scientific Research Applications

2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has shown promising results in preclinical studies for the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). In vitro studies have demonstrated that 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide inhibits the activation and proliferation of B cells, leading to the suppression of tumor growth. In vivo studies have also shown that 2,3-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has a favorable safety profile and is well-tolerated in animal models.